Cas no 2490420-61-4 (2-(3,3-Difluorocyclobutyl)-2-methoxyacetaldehyde)

• Product Name: 2-(3,3-Difluorocyclobutyl)-2-methoxyacetaldehyde
• CAS No: 2490420-61-4
• MF: C₇H₁₀F₂O₂
• MW: 164.149909496307
• CID: 5464842
• Update Time: 2025-11-06

2-(3,3-Difluorocyclobutyl)-2-methoxyacetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-Difluorocyclobutyl)-2-methoxyacetaldehyde
• Z3182845324

• Inchi： 1S/C7H10F2O2/c1-11-6(4-10)5-2-7(8,9)3-5/h4-6H,2-3H2,1H3
• InChI Key： KQMNLAJKNXLWQT-UHFFFAOYSA-N
• SMILES： FC1(CC(C(C=O)OC)C1)F

Computed Properties

• Exact Mass: 164.06488588 g/mol
• Monoisotopic Mass: 164.06488588 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 164.15
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3

Additional information on 2-(3,3-Difluorocyclobutyl)-2-methoxyacetaldehyde

Introduction to 2-(3,3-Difluorocyclobutyl)-2-methoxyacetaldehyde (CAS No. 2490420-61-4) and Its Emerging Applications in Chemical Biology

2-(3,3-Difluorocyclobutyl)-2-methoxyacetaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2490420-61-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This acetaldehyde derivative features a 3,3-difluorocyclobutyl moiety, which introduces rigidity and electronic properties distinct from conventional acetaldehyde derivatives. The presence of a methoxy group further modulates the reactivity and functionality of the molecule, making it a valuable scaffold for synthetic chemists and biologists exploring novel pharmacophores.

The 3,3-difluorocyclobutyl substituent is particularly noteworthy for its ability to influence the conformational stability and electronic environment of the molecule. Fluorine atoms, being highly electronegative, can participate in various non-covalent interactions, including π-stacking and halogen bonding, which are increasingly recognized as critical in drug design. Recent studies have highlighted the role of fluorinated cyclic structures in enhancing metabolic stability and improving binding affinity to biological targets. For instance, derivatives of cyclobutane with fluorine substitutions have been shown to exhibit improved pharmacokinetic profiles in preclinical models.

2-(3,3-Difluorocyclobutyl)-2-methoxyacetaldehyde serves as a versatile building block for the synthesis of more complex molecules. Its aldehyde functionality allows for further derivatization via condensation reactions with amino compounds, leading to Schiff bases or imines—structures that are prevalent in many bioactive molecules. Additionally, the methoxy group can be oxidized to an ether or reduced to an alcohol, providing multiple pathways for functional diversification. These attributes make it an attractive candidate for medicinal chemists seeking to develop novel therapeutic agents.

In the realm of chemical biology, this compound has been explored for its potential roles in modulating enzyme activity and interacting with biological macromolecules. The rigid cyclobutyl ring constrains conformational flexibility, which can be exploited to achieve high specificity in molecular recognition. Furthermore, the electron-withdrawing effect of the 3,3-difluorocyclobutyl group can fine-tune the reactivity of the aldehyde moiety, enabling selective transformations under mild conditions. Such features are particularly valuable in designing probes for biochemical assays or scaffolds for enzyme inhibition studies.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of molecules like 2-(3,3-Difluorocyclobutyl)-2-methoxyacetaldehyde. Molecular docking simulations have been employed to evaluate its potential binding interactions with target proteins, revealing promising affinities for certain enzyme families involved in metabolic pathways or signal transduction cascades. These computational studies complement experimental efforts by providing rapid screening of virtual libraries and guiding synthetic strategies toward higher efficacy.

The compound’s utility extends beyond academic research; it holds promise for industrial applications in pharmaceutical development. The synthesis of CAS No. 2490420-61-4 involves multi-step organic transformations that showcase modern synthetic methodologies, including transition-metal-catalyzed reactions and fluorination techniques. These processes not only highlight the compound’s synthetic challenge but also contribute to advancements in green chemistry by optimizing yield and minimizing waste.

As interest in fluorinated compounds grows across various disciplines—ranging from materials science to pharmaceuticals—the demand for specialized intermediates like 2-(3,3-Difluorocyclobutyl)-2-methoxyacetaldehyde is expected to rise. Its unique combination of structural rigidity and functional diversity positions it as a key intermediate in next-generation drug discovery programs. Researchers are particularly intrigued by its potential as a precursor for fluorinated heterocycles, which are known for their enhanced bioavailability and resistance to metabolic degradation.

The development of novel synthetic routes to this compound has been a focus of recent research efforts. Catalytic methods have been explored to streamline its preparation while maintaining high regioselectivity—a critical factor when introducing multiple functional groups into a complex framework. Such innovations not only facilitate access to this molecule but also contribute broader advancements in synthetic organic chemistry.

In summary,CAS No 2490420-61-4, corresponding to 2-(3,3-Difluorocyclobutyl)-2-methoxyacetaldehyde, represents a fascinating intersection of structural innovation and biological potential. Its unique features make it a valuable tool for researchers investigating enzyme mechanisms, drug design strategies, and synthetic methodologies. As our understanding of fluorinated compounds evolves—and as computational tools become increasingly sophisticated—the applications of this molecule are likely to expand into new frontiers of chemical biology.